N-Demethyl Mifepristone
N-Demethyl Mifepristone
Brand Name:
Vulcanchem
CAS No.:
104004-96-8
VCID:
VC0024121
InChI:
InChI=1S/C28H33NO2/c1-4-14-28(31)15-13-25-23-11-7-19-16-21(30)10-12-22(19)26(23)24(17-27(25,28)2)18-5-8-20(29-3)9-6-18/h5-6,8-9,16,23-25,29,31H,7,10-13,15,17H2,1-3H3/t23-,24+,25-,27-,28-/m0/s1
SMILES:
CC#CC1(CCC2C1(CC(C3=C4CCC(=O)C=C4CCC23)C5=CC=C(C=C5)NC)C)O
Molecular Formula:
C28H33NO2
Molecular Weight:
415.6 g/mol
N-Demethyl Mifepristone
CAS No.: 104004-96-8
Reference Standards
VCID: VC0024121
Molecular Formula: C28H33NO2
Molecular Weight: 415.6 g/mol
| CAS No. | 104004-96-8 |
|---|---|
| Product Name | N-Demethyl Mifepristone |
| Molecular Formula | C28H33NO2 |
| Molecular Weight | 415.6 g/mol |
| IUPAC Name | (8S,11R,13S,14S,17S)-17-hydroxy-13-methyl-11-[4-(methylamino)phenyl]-17-prop-1-ynyl-1,2,6,7,8,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-3-one |
| Standard InChI | InChI=1S/C28H33NO2/c1-4-14-28(31)15-13-25-23-11-7-19-16-21(30)10-12-22(19)26(23)24(17-27(25,28)2)18-5-8-20(29-3)9-6-18/h5-6,8-9,16,23-25,29,31H,7,10-13,15,17H2,1-3H3/t23-,24+,25-,27-,28-/m0/s1 |
| Standard InChIKey | IBLXOBHABOVXDY-WKWWZUSTSA-N |
| Isomeric SMILES | CC#C[C@@]1(CC[C@@H]2[C@@]1(C[C@@H](C3=C4CCC(=O)C=C4CC[C@@H]23)C5=CC=C(C=C5)NC)C)O |
| SMILES | CC#CC1(CCC2C1(CC(C3=C4CCC(=O)C=C4CCC23)C5=CC=C(C=C5)NC)C)O |
| Canonical SMILES | CC#CC1(CCC2C1(CC(C3=C4CCC(=O)C=C4CCC23)C5=CC=C(C=C5)NC)C)O |
| Synonyms | (11β,17β)-17-Hydroxy-11-[4-(methylamino)phenyl]-17-(1-propyn-1-yl)-estra-4,9-dien-3-one; N-Desmethyl-RU 486; RU 42633; |
| PubChem Compound | 10070462 |
| Last Modified | Nov 11 2021 |
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